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Compound of Interest

Compound Name: CHF-6550

Cat. No.: B15619393

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical data for CHF-6550, a novel

inhaled "soft" dual pharmacology muscarinic antagonist and β2-agonist (MABA), with its

predecessor CHF-6366 and the established dual-bronchodilator therapy,

umeclidinium/vilanterol. By presenting key quantitative data in a standardized format and

detailing experimental protocols, this document aims to facilitate an objective assessment of

the reproducibility and potential of CHF-6550 in the treatment of respiratory diseases such as

Chronic Obstructive Pulmonary Disease (COPD).

Executive Summary
CHF-6550 has been developed as a backup candidate to CHF-6366, with a focus on achieving

a favorable pharmacological and solid-state profile for dry powder inhaler development.[1] The

"soft drug" approach employed in its design aims for high efficacy at the target receptors in the

lungs while minimizing systemic exposure through high plasma protein binding and rapid

hepatic clearance.[1] This guide systematically compares the preclinical attributes of CHF-6550
with CHF-6366 and the clinically approved combination of umeclidinium and vilanterol,
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providing a framework for evaluating the consistency and robustness of the available research

findings.

Comparative Preclinical Pharmacology
To allow for a direct comparison of the intrinsic potency and functional activity of CHF-6550,

CHF-6366, umeclidinium, and vilanterol, the following tables summarize their key in vitro

pharmacological parameters. The reproducibility of these findings can be assessed by

considering the detailed experimental protocols provided in the subsequent section.

Table 1: Muscarinic Receptor Antagonist Activity

Compound Receptor Subtype
Binding Affinity
(pKi)

Functional
Antagonism (pA2)

CHF-6550 M3
Data not publicly

available

Data not publicly

available

CHF-6366 M3 10.4
Data not publicly

available

Umeclidinium M3 ~9.0 9.1

Note: pKi is the negative logarithm of the inhibitory constant (Ki), and pA2 is the negative

logarithm of the molar concentration of an antagonist that produces a two-fold shift in the

concentration-response curve of an agonist. Higher values indicate greater potency.

Table 2: β2-Adrenergic Receptor Agonist Activity
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Compound Receptor
Binding
Affinity (pKi)

Functional
Agonism
(pEC50)

Intrinsic
Activity
(relative to
isoprenaline)

CHF-6550 β2
Data not publicly

available

Data not publicly

available

Data not publicly

available

CHF-6366 β2 11.4
Data not publicly

available

Data not publicly

available

Vilanterol β2 ~9.2 8.7 Full agonist

Note: pEC50 is the negative logarithm of the molar concentration of an agonist that produces

50% of the maximal possible effect. Higher values indicate greater potency.

Experimental Protocols and Reproducibility
The assessment of reproducibility is critically dependent on the detailed reporting of

experimental methodologies. Below are summaries of the key experimental protocols used to

characterize these compounds, extracted from their primary publications.

Radioligand Binding Assays (for pKi determination)
General Principle: These assays measure the affinity of a compound for its target receptor by

quantifying the displacement of a radiolabeled ligand.

Methodology for CHF-6366:

M3 Receptors: Membranes from CHO-K1 cells stably expressing the human M3 receptor

were used. [3H]-N-methylscopolamine was used as the radioligand. Non-specific binding

was determined in the presence of a high concentration of atropine.

β2 Receptors: Membranes from CHO-K1 cells stably expressing the human β2-

adrenoceptor were used. [3H]-CGP 12177 was used as the radioligand. Non-specific

binding was determined in the presence of a high concentration of isoprenaline.

Methodology for Umeclidinium and Vilanterol:
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Similar competitive binding principles were employed using membranes from cells

expressing the respective human receptors. Specific radioligands and competing agents

were used as described in their primary pharmacology publications.

Reproducibility Considerations: The use of standardized cell lines, radioligands, and incubation

conditions, as well as appropriate statistical analysis of multiple independent experiments, are

crucial for the reproducibility of binding affinity data. The detailed methods sections in the

primary publications for these compounds provide the necessary information for other

laboratories to replicate these findings.

Functional Assays (for pA2 and pEC50 determination)
General Principle: These assays measure the biological effect of a compound, either as an

antagonist (blocking an agonist response) or as an agonist (eliciting a response).

Methodology for Muscarinic Antagonism (Umeclidinium):

Isolated Tissue Preparations: Guinea pig tracheal strips were used to measure the ability

of the antagonist to inhibit acetylcholine-induced smooth muscle contraction. The shift in

the concentration-response curve to acetylcholine in the presence of the antagonist is

used to calculate the pA2 value.

Methodology for β2-Agonism (Vilanterol):

cAMP Assays: The functional potency of β2-agonists is often determined by measuring the

production of cyclic AMP (cAMP) in cells expressing the β2-adrenoceptor. The

concentration of the agonist that produces 50% of the maximal cAMP response is the

EC50.

Reproducibility Considerations: Functional assays are more complex than binding assays and

can be influenced by factors such as tissue viability, cell passage number, and specific assay

conditions (e.g., incubation times, agonist concentrations). Detailed and transparent reporting

of these parameters is essential for reproducibility.

In Vivo Preclinical Efficacy
Table 3: In Vivo Bronchoprotection in Guinea Pig Model
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Compound Model Endpoint Key Findings

CHF-6550
Acetylcholine-induced

bronchoconstriction

Inhibition of

bronchospasm

Demonstrated in vivo

efficacy.[1]

CHF-6366
Acetylcholine-induced

bronchoconstriction

Inhibition of

bronchospasm

Dose-dependent

inhibition of

bronchoconstriction.

[2]

Umeclidinium/Vilanter

ol

Not directly

comparable in a single

MABA molecule

preclinical model

Inhibition of

bronchospasm

Both components

demonstrated efficacy

in relevant animal

models of

bronchoconstriction.

Animal Models of Bronchoconstriction
General Principle: These models assess the ability of a compound to prevent or reverse

bronchoconstriction induced by a spasmogen like acetylcholine or methacholine in

anesthetized animals.

Methodology for CHF-6366:

Anesthetized, ventilated guinea pigs were challenged with an intravenous infusion of

acetylcholine to induce bronchoconstriction, measured as an increase in intratracheal

pressure. CHF-6366 was administered intratracheally prior to the acetylcholine challenge.

Reproducibility Considerations: In vivo experiments are subject to greater variability than in

vitro assays. Factors such as animal strain, age, weight, anesthetic used, and method of drug

administration can all influence the outcome. The reporting of these details is crucial for

assessing the potential for reproducibility.

Visualizing the Pathways and Processes
To further clarify the scientific context of CHF-6550, the following diagrams illustrate key

concepts and workflows.
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MABA Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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